N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C20H18N2O4S/c1-12-9-13(3-5-16(12)24-2)15-11-27-20(21-15)22-19(23)14-4-6-17-18(10-14)26-8-7-25-17/h3-6,9-11H,7-8H2,1-2H3,(H,21,22,23)
• InChI Key: LCOKZZNRHOHBSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CSC(=N2)NC(=O)C3=CC4=C(C=C3)OCCO4)OC
• Molecular Formula: C20H18N2O4S
• Molecular Weight: 382.4 g/mol

Description

The molecule “N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide” is a complex organic compound. It contains several functional groups including a methoxy group, a methylphenyl group, a thiazol group, a dihydrobenzodioxine group, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of these groups would likely result in a highly conjugated system, which could have interesting chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the methoxy group could increase its solubility in organic solvents.

Scientific Research Applications

Synthesis and Biological Activity

• Research has focused on the synthesis of novel compounds with variations of the core chemical structure, exploring their potential as anti-inflammatory and analgesic agents. Studies have synthesized related compounds showing significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, indicating potential therapeutic applications in managing pain and inflammation (A. Abu‐Hashem et al., 2020).

Anticancer and Antitumor Activities

• The synthesis of new derivatives and the investigation of their antitumor activity has been a focus area. Some derivatives have shown significant inhibitory effects on the in vitro growth of human tumor cells, suggesting that these compounds could be promising for developing new anticancer agents (Y. Ostapiuk et al., 2017).

Neuroprotective and HDAC6 Inhibition

• A study has reported the development of derivatives with potent inhibitory selectivity against histone deacetylase 6 (HDAC6), demonstrating neuroprotective activity and potential for treating Alzheimer's disease by decreasing tau protein phosphorylation and aggregation (Hsueh-Yun Lee et al., 2018).

Antidiabetic Screening

• Derivatives have been synthesized and evaluated for in vitro antidiabetic activity, indicating potential applications in managing diabetes through mechanisms such as α-amylase inhibition, highlighting the diversity of therapeutic areas these compounds can impact (J. Lalpara et al., 2021).

Orexin Receptor Antagonism

• The compound's derivatives have been explored for their role in modulating feeding, arousal, stress, and drug abuse through orexin receptor antagonism. This research suggests potential therapeutic applications in treating insomnia and binge eating disorders by selectively inhibiting orexin receptors (L. Piccoli et al., 2012).

Mechanism of Action

The mechanism of action of this compound is not clear without further information. If this compound is intended to be a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for this compound would depend on its intended use. If it’s a novel compound, further studies could be conducted to explore its physical and chemical properties, potential uses, and safety profile.